Cas no 27477-88-9 (1,4,5,8,9-Pentamethylcarbazole)

• Product Name: 1,4,5,8,9-Pentamethylcarbazole
• CAS No: 27477-88-9
• MF: C₁₇H₁₉N
• MW: 237.339464426041
• MDL: MFCD00009625
• CID: 252165
• PubChem ID: 617026
• Update Time: 2025-06-09

1,4,5,8,9-Pentamethylcarbazole Chemical and Physical Properties

Names and Identifiers

• 9H-Carbazole,pentamethyl- (9CI)
• 1 4 5 8 9-PENTAMETHYLCARBAZOLE
• Carbazole,pentamethyl
• OR6832
• 121091-20-1
• SCHEMBL600650
• 1,4,5 8,9-Pentamethylcarbazole
• LKVSJOBCOXSNCF-UHFFFAOYSA-N
• 1,4,5,8,9-pentamethyl-9H-carbazole
• FT-0638707
• 27477-88-9
• Carbazole, pentamethyl-
• AKOS024319706
• 1,4,5,8,9-Pentamethylcarbazole
• 1,4,5,8,9-pentamethyl-carbazole
• InChI=1/C17H19N/c1-10-6-8-12(3)16-14(10)15-11(2)7-9-13(4)17(15)18(16)5/h6-9H,1-5H
• DTXSID20346997

• MDL： MFCD00009625
• Inchi： 1S/C17H19N/c1-10-6-8-12(3)16-14(10)15-11(2)7-9-13(4)17(15)18(16)5/h6-9H,1-5H3
• InChI Key： LKVSJOBCOXSNCF-UHFFFAOYSA-N
• SMILES： N1(C)C2C(C)=CC=C(C)C=2C2C(C)=CC=C(C)C1=2

Computed Properties

• Exact Mass: 237.15200
• Monoisotopic Mass: 237.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 4.9Ų

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Melting Point: 167-168
• Boiling Point: 400.7±45.0 °C at 760 mmHg
• Flash Point: 196.1±28.7 °C
• PSA: 4.93000
• LogP: 4.56510
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

1,4,5,8,9-Pentamethylcarbazole Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 22
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Carbazoles

Additional information on 1,4,5,8,9-Pentamethylcarbazole

Comprehensive Overview of 1,4,5,8,9-Pentamethylcarbazole (CAS No. 27477-88-9): Properties, Applications, and Innovations

1,4,5,8,9-Pentamethylcarbazole (CAS No. 27477-88-9) is a polycyclic aromatic hydrocarbon derivative with a unique structural framework, featuring five methyl groups attached to the carbazole core. This compound has garnered significant attention in recent years due to its versatile applications in organic electronics, photoluminescent materials, and advanced chemical synthesis. Researchers and industries are increasingly exploring its potential as a functional material for OLEDs, sensors, and catalysis, aligning with the global demand for sustainable and high-performance materials.

The molecular structure of 1,4,5,8,9-Pentamethylcarbazole contributes to its exceptional thermal stability and electron-transport properties, making it a candidate for next-generation optoelectronic devices. Recent studies highlight its role in enhancing the efficiency of organic light-emitting diodes (OLEDs), a topic frequently searched by engineers and material scientists. Its methyl-substituted carbazole backbone also exhibits tunable fluorescence, which is critical for developing bioimaging probes and environmental sensors—areas of growing interest in both academia and industry.

In the context of green chemistry, 27477-88-9 has been investigated as a building block for metal-organic frameworks (MOFs) and porous polymers, addressing the surge in searches for "sustainable porous materials." Its derivatization potential allows for customization toward specific applications, such as CO2 capture or heterogeneous catalysis, reflecting the intersection of environmental concerns and material innovation. Notably, its synthesis routes have been optimized to reduce hazardous byproducts, resonating with the circular economy principles.

From a commercial perspective, 1,4,5,8,9-Pentamethylcarbazole is often discussed alongside keywords like "high-purity organic intermediates" and "specialty chemicals for electronics," reflecting its niche market demand. Analytical techniques such as HPLC and mass spectrometry are routinely employed to ensure its purity, a detail frequently queried by quality control professionals. Furthermore, its compatibility with solution-processing techniques makes it attractive for printed electronics—a trending topic in flexible device research.

Ongoing research explores the compound’s potential in energy storage systems, particularly as a redox-active component in organic batteries. This aligns with the public’s heightened interest in "post-lithium battery technologies" and "eco-friendly energy solutions." The compound’s robustness under oxidative conditions positions it as a promising candidate for flow batteries, a subject gaining traction in renewable energy forums.

In summary, 1,4,5,8,9-Pentamethylcarbazole (CAS No. 27477-88-9) exemplifies the convergence of molecular design and applied science. Its multifaceted applications—from optoelectronics to sustainable chemistry—underscore its relevance in addressing contemporary technological challenges. As industries pivot toward green manufacturing and smart materials, this compound is poised to play a pivotal role in shaping future innovations.